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Compound of Interest

Compound Name: 6-TAMRA free acid

Cat. No.: B126143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,

storage, and application of 6-TAMRA (6-Carboxytetramethylrhodamine) free acid powder. This

document is intended for laboratory personnel, including researchers, scientists, and

professionals in the field of drug development, who work with this fluorescent dye.

Chemical and Physical Properties
6-TAMRA is a single isomer of carboxytetramethylrhodamine, a bright, orange-fluorescent dye

widely used for labeling peptides, proteins, and nucleic acids.[1][2] Its free acid form contains a

carboxylic acid group that can be conjugated to primary amines using carbodiimide chemistry.
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Property Value

Molecular Formula C₂₅H₂₂N₂O₅

Molecular Weight 430.45 g/mol [2]

Appearance Dark red to purple solid powder

Solubility Soluble in DMSO, DMF, and methanol.[2]

Excitation Maximum (λex) ~553 nm[2]

Emission Maximum (λem) ~575 nm[2]

Molar Extinction Coefficient (ε) ~92,000 cm⁻¹M⁻¹[2]

Safety and Hazards
While extensive toxicological data for 6-TAMRA free acid is not available, it is crucial to handle

the compound with care, assuming it may be potentially hazardous. The GHS classification for

6-Carboxytetramethylrhodamine indicates that it may cause skin irritation, serious eye irritation,

and respiratory irritation.[3]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3][4]

Skin Contact: May cause skin irritation.[3]

Eye Contact: May cause serious eye irritation.[3]

Ingestion: May be harmful if swallowed.

It is important to note that the toxicological properties have not been thoroughly investigated.[5]

Therefore, appropriate personal protective equipment (PPE) should be worn at all times when

handling this compound.

Handling and Storage
Personal Protective Equipment (PPE)
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When handling 6-TAMRA free acid powder, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the powder outside of a chemical fume hood, a

NIOSH-approved respirator for dusts is recommended to avoid inhalation.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood, especially when weighing

or transferring the powder to minimize inhalation of dust.

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage
Store 6-TAMRA free acid powder at -20°C for long-term storage.[2]

Keep the container tightly closed.

Protect from light and moisture.[6]

Stock solutions of 6-TAMRA in anhydrous DMSO can be stored at -20°C for up to one month or

at -80°C for up to six months.[2] It is advisable to aliquot stock solutions to avoid repeated

freeze-thaw cycles.

Experimental Protocols
6-TAMRA free acid can be conjugated to primary amines on biomolecules through the

formation of an amide bond. This typically requires the activation of the carboxylic acid group

using a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC),
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often in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, to

enhance the efficiency of the reaction.

General Protocol for Conjugation of 6-TAMRA Free Acid
to a Protein using EDC/NHS Chemistry
This protocol provides a general guideline. The optimal conditions (e.g., molar ratios, reaction

time) may need to be determined empirically for each specific application.

Materials:

6-TAMRA free acid

Protein to be labeled (in an amine-free buffer, e.g., MES or PBS)

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Coupling Buffer (e.g., 0.1 M PBS, pH 7.2-7.5)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Purification column (e.g., desalting column)

Procedure:

Prepare Protein Solution: Dissolve the protein in the Coupling Buffer at a concentration of 1-

10 mg/mL.

Prepare 6-TAMRA Stock Solution: Dissolve 6-TAMRA free acid in anhydrous DMF or DMSO

to a concentration of 10 mg/mL.
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Prepare EDC and Sulfo-NHS Solutions: Immediately before use, prepare solutions of EDC

and Sulfo-NHS in the Activation Buffer.

Activation of 6-TAMRA:

In a microcentrifuge tube, combine the 6-TAMRA stock solution with the Activation Buffer.

Add a molar excess of EDC and Sulfo-NHS to the 6-TAMRA solution. A 2- to 10-fold molar

excess of EDC and Sulfo-NHS over 6-TAMRA is a common starting point.

Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic

acid.

Conjugation to Protein:

Add the activated 6-TAMRA solution to the protein solution. The molar ratio of dye to

protein should be optimized, but a starting point of 10:1 to 20:1 is often used.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Quenching the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature.

Purification:

Remove the unreacted dye and byproducts by passing the reaction mixture through a

desalting column equilibrated with an appropriate storage buffer (e.g., PBS).

Storage of the Conjugate: Store the purified labeled protein at 4°C for short-term storage or

at -20°C or -80°C for long-term storage. Protect from light.

Disposal
Dispose of 6-TAMRA free acid powder and any contaminated materials as hazardous

chemical waste. Rhodamine dyes are considered toxic and are a biohazard, particularly to
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aquatic life.[1] Do not dispose of them with household garbage or down the drain.[1] All waste,

including unused stock solutions, contaminated labware, and personal protective equipment,

should be collected in a designated, labeled hazardous waste container and disposed of

through an approved professional disposal service in accordance with local, state, and federal

regulations.[1]

Visualizations
The following diagrams illustrate key workflows and concepts related to the handling and

application of 6-TAMRA free acid.
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Workflow for Handling 6-TAMRA Free Acid Powder
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(Chemical Fume Hood)
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Collect All Waste in a
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Click to download full resolution via product page

Safe handling workflow for 6-TAMRA powder.
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EDC/NHS Conjugation of 6-TAMRA Free Acid to a Primary Amine

Activation Step

6-TAMRA Free Acid
(R-COOH)

EDC + Sulfo-NHS
in Activation Buffer (pH 6.0)

Biomolecule with
Primary Amine (R'-NH2) Stable Amide Bond

(R-CO-NH-R')
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Chemical pathway for 6-TAMRA free acid conjugation.
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Experimental Workflow for Protein Labeling

1. Prepare Reagents
(Protein, Dye, Buffers, EDC/NHS)
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3. Conjugate Activated Dye
to Protein

4. Quench Reaction

5. Purify Conjugate
(Desalting Column)

6. Store Labeled Protein
(-20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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